Cas no 919748-91-7 (spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1-cyclohexane]-5-thione)

spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1-cyclohexane]-5-thione structure
919748-91-7 structure
Product Name:spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1-cyclohexane]-5-thione
CAS No:919748-91-7
MF:C21H24O2S
MW:340.48
MDL:MFCD08746625
CID:5240409
Update Time:2025-07-18

spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1-cyclohexane]-5-thione Chemical and Physical Properties

Names and Identifiers

    • spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1-cyclohexane]-5-thione
    • 1,2,3,4,10,11-Hexahydro-5h-spiro[benzo[c]pyrano[3,2-g]chromene-9,1'-cyclohexane]-5-thione
    • MDL: MFCD08746625
    • Inchi: 1S/C21H24O2S/c24-20-16-7-3-2-6-15(16)17-12-14-8-11-21(9-4-1-5-10-21)23-18(14)13-19(17)22-20/h12-13H,1-11H2
    • InChI Key: SRCZDDLLKBJZNP-UHFFFAOYSA-N
    • SMILES: C1(=S)OC2=CC3OC4(CCCCC4)CCC=3C=C2C2CCCCC1=2

spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1-cyclohexane]-5-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-302778-0.05g
4',6',7',8',9',10'-hexahydro-3'H-1',11'-dioxaspiro[cyclohexane-1,2'-tetraphene]-10'-thione
919748-91-7
0.05g
$197.0 2023-02-26
Enamine
EN300-302778-0.1g
4',6',7',8',9',10'-hexahydro-3'H-1',11'-dioxaspiro[cyclohexane-1,2'-tetraphene]-10'-thione
919748-91-7
0.1g
$293.0 2023-02-26
Enamine
EN300-302778-0.25g
4',6',7',8',9',10'-hexahydro-3'H-1',11'-dioxaspiro[cyclohexane-1,2'-tetraphene]-10'-thione
919748-91-7
0.25g
$418.0 2023-02-26
Enamine
EN300-302778-0.5g
4',6',7',8',9',10'-hexahydro-3'H-1',11'-dioxaspiro[cyclohexane-1,2'-tetraphene]-10'-thione
919748-91-7
0.5g
$656.0 2023-02-26
Enamine
EN300-302778-1.0g
4',6',7',8',9',10'-hexahydro-3'H-1',11'-dioxaspiro[cyclohexane-1,2'-tetraphene]-10'-thione
919748-91-7
1g
$0.0 2023-06-07
Enamine
EN300-302778-2.5g
4',6',7',8',9',10'-hexahydro-3'H-1',11'-dioxaspiro[cyclohexane-1,2'-tetraphene]-10'-thione
919748-91-7
2.5g
$1650.0 2023-02-26
Enamine
EN300-302778-5.0g
4',6',7',8',9',10'-hexahydro-3'H-1',11'-dioxaspiro[cyclohexane-1,2'-tetraphene]-10'-thione
919748-91-7
5.0g
$2443.0 2023-02-26
Enamine
EN300-302778-10.0g
4',6',7',8',9',10'-hexahydro-3'H-1',11'-dioxaspiro[cyclohexane-1,2'-tetraphene]-10'-thione
919748-91-7
10.0g
$3622.0 2023-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1342326-50mg
1,2,3,4,10,11-Hexahydro-5h-spiro[benzo[c]pyrano[3,2-g]chromene-9,1'-cyclohexane]-5-thione
919748-91-7 98%
50mg
¥4586 2023-03-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1342326-100mg
1,2,3,4,10,11-Hexahydro-5h-spiro[benzo[c]pyrano[3,2-g]chromene-9,1'-cyclohexane]-5-thione
919748-91-7 98%
100mg
¥6851 2023-03-10

Additional information on spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1-cyclohexane]-5-thione

SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione: A Promising Compound in Medicinal Chemistry

SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione, identified by its CAS No. 919748-91-7, represents a complex molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique spirocyclic framework and thione functional group, has been the subject of recent studies exploring its potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, which combines multiple heterocyclic rings with a central spiro junction, offers a promising scaffold for the design of novel pharmaceutical agents.

The spirocyclic core of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione is a critical feature that contributes to its structural stability and biological activity. This core consists of a fused chromene ring system with a cyclohexane ring, creating a three-dimensional framework that may enhance molecular interactions with biological targets. Recent research has highlighted the importance of such spirocyclic structures in modulating pharmacokinetic properties, including improved solubility and metabolic stability, which are essential for drug candidates.

One of the key aspects of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione is its thione functional group, which introduces sulfur atoms into the molecular structure. This functional group is known to influence the electronic properties of the molecule, potentially affecting its reactivity and binding affinity to target proteins. Studies published in 2023 have demonstrated that the presence of sulfur atoms in such compounds can enhance their ability to interact with specific enzymatic sites, thereby modulating biochemical pathways critical for disease progression.

The hexahydroisochromene ring system within SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione is another area of focus in current research. This ring contributes to the overall rigidity of the molecule, which may be advantageous in maintaining the conformational integrity required for target binding. Additionally, the hydrogenation of the isochromene ring suggests a potential for increased hydrophobicity, a property that could be beneficial in the design of drugs targeting lipid-rich cellular membranes.

Recent advancements in computational chemistry have allowed researchers to model the behavior of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione in various biological environments. These simulations have revealed that the molecule's spiro junction may act as a molecular switch, enabling the compound to adopt different conformations depending on the surrounding conditions. This property is particularly valuable in the development of drugs that require dynamic interactions with their targets.

Another area of interest is the chromene ring component of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione. Chromene derivatives are known for their diverse biological activities, including anti-inflammatory, antioxidant, and antitumor properties. The incorporation of this ring system into the spirocyclic framework may enhance the compound's therapeutic potential by providing multiple interaction points with biological targets.

Studies published in 2024 have further explored the synthetic pathways for the preparation of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione. These studies emphasize the importance of precise reaction conditions and catalysts in achieving the desired molecular structure. The development of efficient synthetic methods is crucial for the scalability of this compound in industrial applications, particularly in the context of pharmaceutical manufacturing.

Furthermore, the potential applications of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione in drug development have been the subject of several recent reviews. These reviews suggest that the compound's unique structure may make it a suitable candidate for the design of drugs targeting specific receptors or enzymes involved in various diseases. For example, its ability to modulate the activity of certain kinases has been proposed as a mechanism for its potential use in cancer therapy.

The pharmacological profile of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione is another area of active research. Preliminary studies indicate that this compound may exhibit low toxicity and high selectivity for target proteins, which are important attributes for drug candidates. These findings are supported by in vitro and in vivo experiments that have demonstrated the compound's ability to inhibit specific enzymatic activities without significant off-target effects.

Additionally, the solubility characteristics of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione have been investigated in recent studies. The presence of the thione group and the hydrogenated rings may influence the compound's solubility in aqueous environments, which is a critical factor in the formulation of pharmaceutical products. Optimizing solubility can enhance the bioavailability of the compound, ensuring that it reaches the target site in the body effectively.

Finally, the clinical potential of SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione remains an area of ongoing exploration. While no clinical trials have been reported to date, the compound's structural features suggest that it may have applications in the treatment of various diseases, including cancers, inflammatory disorders, and neurological conditions. Further research is needed to fully understand its therapeutic potential and to determine its viability as a drug candidate.

In conclusion, SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione represents a promising molecule with a complex structure that offers multiple opportunities for drug development. Its unique spirocyclic framework, combined with the presence of the thione group, provides a foundation for exploring its potential applications in various therapeutic areas. Continued research into its synthetic methods, biological activity, and pharmacological properties will be essential in determining its role in future pharmaceutical innovations.

As the field of medicinal chemistry continues to evolve, the study of compounds like SPIRO[1,2,3,4,10,11-Hexahydroisochromeno[4,3-G]Chromene-9,1-Cyclohexane]-5-Thione will remain a critical area of focus. The insights gained from these studies will not only contribute to the development of new drugs but also deepen our understanding of the relationship between molecular structure and biological function. The ongoing exploration of this compound's properties and potential applications is expected to drive further advancements in the field of pharmaceutical science.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.